Cas no 1016671-83-2 (5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine)
1016671-83-2 structure
Product Name:5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
CAS No:1016671-83-2
MF:C7H8N4S
MW:180.230218887329
CID:4566863
PubChem ID:18072580
Update Time:2024-11-05
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
- CS-0250632
- EN300-51691
- AB01003844-01
- AKOS000164559
- 1016671-83-2
- 5-(5-methylthiophen-2-yl)-1H-1,2,4-triazol-3-amine
- CCG-324850
- Z285638260
- G43254
-
- Inchi： 1S/C7H8N4S/c1-4-2-3-5(12-4)6-9-7(8)11-10-6/h2-3H,1H3,(H3,8,9,10,11)
- InChI Key： FQNGBHUYWMXHGW-UHFFFAOYSA-N
- SMILES： N1=C(C2SC(C)=CC=2)NC(N)=N1
Computed Properties
- Exact Mass: 180.046967g/mol
- Monoisotopic Mass: 180.046967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 180.23g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 95.8Ų
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B487213-25mg |
5-(5-Methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B487213-50mg |
5-(5-Methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B487213-250mg |
5-(5-Methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM437568-1g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95%+ | 1g |
$592 | 2023-02-03 | |
| Enamine | EN300-51691-0.05g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-51691-0.1g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-51691-0.25g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-51691-0.5g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-51691-1.0g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-51691-2.5g |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
1016671-83-2 | 95.0% | 2.5g |
$923.0 | 2025-02-20 |
5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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